Cas no 147076-36-6 (Laflunimus)

• Product Name: Laflunimus
• CAS No: 147076-36-6
• MF: C₁₅H₁₃F₃N₂O₂
• MW: 310.271134138107
• CID: 192332
• PubChem ID: 54684599
• Update Time: 2025-04-19

Laflunimus Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-cyclopropyl-3-hydroxy-N-[3-methyl-4-(trifluoromethyl)phenyl]-, (2Z)-
• (Z)-2-cyano-3-cyclopropyl-3-hydroxy-N-[3-methyl-4-(trifluoromethyl)phenyl]prop-2-enamide
• Laflunimus
• LCBOKWGFIPORJD-QBFSEMIESA-N
• 147076-36-6
• AKOS040733574
• CS-0021915
• 2-(Cyclopropanecarbonyl)-3-Hydroxy-3-[[3-Methyl-4-(Trifluoromethyl)Phenyl]Amino]Prop-2-Enenitrile
• MS-24505
• 171197-16-3
• (Z)alpha-Cyano-alpha(sup 4'),alpha(sup 4'),alpha(sup 4')-trifluoro-beta-hydroxycyclopropaneacrylo-3',4'-xylide
• starbld0016633
• BL162328
• GDHFOVCRYCPOTK-QBFSEMIESA-N
• UNII-44EH625IUS
• Q27258741
• (Z).ALPHA.-CYANO-.ALPHA.(SUP 4'),.ALPHA.(SUP 4'),.ALPHA.(SUP 4')-TRIFLUORO-.BETA.-HYDROXYCYCLOPROPANEACRYLO-3',4'-XYLIDE
• Laflunimus [INN]
• 44EH625IUS
• HY-101813
• HR325
• laflunimusum
• G12778
• DA-54771

• Inchi： 1S/C15H13F3N2O2/c1-8-6-10(4-5-12(8)15(16,17)18)20-14(22)11(7-19)13(21)9-2-3-9/h4-6,9,21H,2-3H2,1H3,(H,20,22)/b13-11-
• InChI Key： GDHFOVCRYCPOTK-QBFSEMIESA-N
• SMILES： FC(C1C=CC(=CC=1C)NC(/C(/C#N)=C(/C1CC1)\O)=O)(F)F

Computed Properties

• Exact Mass: 310.09300
• Monoisotopic Mass: 310.092912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3.8
• Topological Polar Surface Area: 73.1

Experimental Properties

• Density: 1.441
• Boiling Point: 408.7°Cat760mmHg
• Flash Point: 201°C
• Refractive Index: 1.588
• PSA: 73.12000
• LogP: 3.77098

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes